Cas no 830346-77-5 (Tetrasiloxane, 3,3,5,5-tetramethyl-)

• Product Name: Tetrasiloxane, 3,3,5,5-tetramethyl-
• CAS No: 830346-77-5
• MF: C₄H₁₂O₃Si₄
• MW: 220.478284835815
• CID: 678786
• PubChem ID: 59893036
• Update Time: 2025-04-19

Tetrasiloxane, 3,3,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Tetrasiloxane, 3,3,5,5-tetramethyl-
• [dimethyl(silyloxy)silyl]oxy-dimethyl-silyloxysilane
• 3,3,5,5-Tetramethyltetrasiloxane
• 830346-77-5
• DTXSID90835843

• Inchi： 1S/C4H12O3Si4/c1-10(2,5-8)7-11(3,4)6-9/h1-4H3
• InChI Key： ZAGABPIREYRRSE-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si])O[Si](C)(C)O[Si] |^1:4,10|

Computed Properties

• Exact Mass: 219.98635038g/mol
• Monoisotopic Mass: 219.98635038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų